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Abstract
This guide details the experimental protocols for using DL-TBOA to isolate and analyze

Excitatory Amino Acid Transporter (EAAT) currents via whole-cell patch clamp

electrophysiology. Unlike transportable substrates (e.g., glutamate, aspartate), DL-TBOA is a

non-transportable, competitive inhibitor that locks the transporter in an outward-facing open

conformation. This property makes it the gold standard for distinguishing electrogenic

transporter currents from channel-mediated currents and for quantifying tonic glutamate

clearance in neural circuits.

Mechanistic Principles & Experimental Logic
The Target: EAAT Electrogenicity
EAATs (EAAT1–5) function as secondary active transporters. The stoichiometric transport of

one glutamate molecule involves the co-transport of 3 Na

and 1 H

inward, and the counter-transport of 1 K
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outward.

Net Charge: +2 elementary charges move inward per cycle.[1]

Measurement: This generates a measurable inward current (

) at physiological potentials.

The "Uncoupled" Anion Current: EAATs also possess a thermodynamically uncoupled

chloride conductance (

) activated by Na

and glutamate binding.

DL-TBOA Mechanism of Action
DL-TBOA competes with glutamate for the substrate binding site but prevents the structural

"clam-shell" closure required for translocation.

Blockade: It inhibits both the stoichiometric transport current (

) and the uncoupled anion current (

).

Selectivity: Highly selective for EAATs over ionotropic (AMPA/NMDA) and metabotropic

glutamate receptors, allowing precise subtraction of transporter components from total

synaptic current.

Potency:

EAAT2/3: IC

~6 µM.[2][3]

EAAT1: IC

~70 µM (Requires higher concentrations, typically 100–300 µM, for full block).
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The "TBOA-Sensitive" Current
In experimental terms, the "EAAT Current" is defined operationally as the TBOA-sensitive

current. This is calculated by subtracting the trace recorded in the presence of TBOA from the

control trace.[4]
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Figure 1: EAAT Transport Cycle and TBOA Intervention. DL-TBOA binds to the outward-facing

state, preventing the translocation step and effectively silencing the transporter current.

Experimental Setup & Solutions
Internal (Pipette) Solution Strategy
Critical Requirement: The re-orientation of the transporter (Step 5 in Fig 1) requires intracellular

Potassium (K

).

Common Mistake: Using a full Cesium (Cs

) internal solution to block K

channels will stall the transporter cycle, preventing steady-state recording.

Solution: Use a K

-based internal solution.[1][5][6][7] To manage space clamp issues, block K

channels pharmacologically from the outside or accept passive K
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leak subtraction.

Recommended Internal Solution (in mM):

Component Concentration Function

K-Gluconate 125
Main charge carrier;
supports EAAT cycling.

| KCl | 15 | Chloride source (keep low to minimize

if desired). | | HEPES | 10 | pH Buffer (Adjust to 7.3 with KOH). | | EGTA | 0.2 - 5 | Ca

buffer. | | Mg-ATP | 4 | Metabolic support. | | Na-GTP | 0.3 | Metabolic support.[7] | | Osmolarity |
285–295 mOsm | |[7][8]

External (Bath) Solution
Standard ACSF is used, but specific blockers are mandatory to isolate EAAT currents from the

much larger receptor currents.

Isolation Cocktail (Add to ACSF):

Blocker Concentration Target

DNQX or NBQX 20 µM
Blocks AMPA/Kainate
receptors.

D-APV 50 µM Blocks NMDA receptors.

| Picrotoxin | 100 µM | Blocks GABA

receptors. | | TTX | 1 µM | Blocks voltage-gated Na

channels (Optional if using voltage steps). |

Step-by-Step Protocol
Phase 1: Preparation and Giga-Seal
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Slice Preparation: Prepare acute brain slices (e.g., hippocampus or cerebellum) or culture

HEK293 cells expressing EAATs.

Visual Identification: For slices, astrocytes are the primary target. Use SR-101 staining or

transgenic GFP lines (e.g., GFAP-GFP) for identification.

Patching: Establish a Giga-ohm seal and break in to achieve Whole-Cell configuration.

Stabilization: Allow 5–10 minutes for intracellular dialysis. Monitor Series Resistance (

). If

changes by >20%, discard the cell.

Phase 2: Isolation of Transporter Currents
Voltage Clamp: Hold the cell at -90 mV. EAAT currents are voltage-dependent and larger at

hyperpolarized potentials.

Baseline Recording: Perfuse with the Isolation Cocktail (see 3.2) for 5 minutes.

Stimulation Protocol (Choice of two):

Exogenous Application: Puff apply Glutamate (1 mM, 10–100 ms duration) near the cell.

Synaptic Stimulation:[1][4] Electrical stimulation of afferent fibers (e.g., Schaffer

collaterals) to induce synaptic glutamate release.

Record Control Trace: Capture the inward current response. This trace contains the EAAT

current + any residual leak.

Phase 3: DL-TBOA Application
Wash-in: Perfuse DL-TBOA (100 µM to 300 µM) in the presence of the Isolation Cocktail.

Note: 300 µM is recommended if EAAT1 is present; 50 µM is sufficient for pure EAAT2/3

systems.

Monitor Holding Current: You will likely observe an outward shift in the holding current.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC395959/
https://pmc.ncbi.nlm.nih.gov/articles/PMC17585/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12353023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interpretation: This shift represents the blockade of the "Tonic" glutamate current—

ambient glutamate that was continuously activating transporters before TBOA was added.

Record Blocked Trace: Repeat the Stimulation Protocol (Step 3 above). The evoked inward

current should be significantly reduced or abolished.

Wash-out: Wash with Isolation Cocktail (no TBOA) for 10–15 minutes to verify recovery (DL-

TBOA washes out relatively slowly).
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(Hold at -90 mV)
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(NBQX, APV, Picrotoxin)

RECORD: Control Response
(Stimulation or Glu Puff)
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Wait for steady state

RECORD: Blocked Response
(Same Stimulation)

CALCULATE: Subtraction
(Control - Blocked = EAAT Current)
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Figure 2: Experimental Workflow for Isolation of EAAT Currents.

Data Analysis & Interpretation
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Calculating the TBOA-Sensitive Current
Perform a digital subtraction of the traces:

Kinetic Analysis
The isolated EAAT current typically displays:

Rise Time: Rapid (reflecting glutamate clearance from the cleft).

Decay Tau (

): Slower than receptor currents. In astrocytes, this reflects the turnover rate of the
transporter.

Charge Transfer (

): Integrate the area under the curve (AUC) of the isolated current.

Stoichiometry Check: If you know the total charge, you can estimate the number of

glutamate molecules transported:

Where

is Faraday's constant and

is the net valency (+2 per cycle).

The "Tonic" Current Shift
If applying TBOA causes a shift in the baseline holding current (

) in the outward direction (e.g., from -100 pA to -50 pA), this indicates a Tonic Glutamate
Current.

Significance: This metric is crucial for studying pathologies like epilepsy or ischemia, where

ambient glutamate levels are elevated.

Calculation:

.
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Troubleshooting & Validation
Issue Possible Cause Solution

No TBOA effect
Concentration too low for

EAAT1.
Increase DL-TBOA to 300 µM.

Current runs down
Loss of intracellular K

.

Ensure pipette solution has

>100 mM K-Gluconate.[7]

Slow Wash-out
TBOA is "sticky" or high

affinity.

Wash for >15 mins; use a fast

perfusion system.

Large Noise
High

or unstable seal.

Re-patch; EAAT currents are

small (~20–200 pA), requiring

low noise.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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